3-(3-Methoxypyridin-2-yl)butan-2-ol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-(3-methoxypyridin-2-yl)butan-2-ol
• InChI: InChI=1S/C10H15NO2/c1-7(8(2)12)10-9(13-3)5-4-6-11-10/h4-8,12H,1-3H3
• InChI Key: PEZXNBQCWYNZIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=N1)OC)C(C)O

Description

3-(3-Methoxypyridin-2-yl)butan-2-ol is a pyridine derivative characterized by a methoxy group (-OCH₃) at the 3-position of the pyridine ring and a butan-2-ol chain attached at the 2-position of the pyridine. The compound’s molecular formula is inferred as C₁₀H₁₃NO₂ (pyridine backbone: C₅H₄N, methoxy group: OCH₃, and butan-2-ol: C₄H₉O).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methoxypyridin-2-yl)butan-2-ol can be achieved through various methods. One common approach involves the hydroamination of olefins with nitroarenes . This method, reported by Baran and coworkers, utilizes innovative hydroamination techniques to access hindered amines .

Industrial Production Methods

. The production typically involves standard organic synthesis techniques and purification processes to ensure high purity and quality.

Chemical Reactions Analysis

Types of Reactions

3-(3-Methoxypyridin-2-yl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles like sodium hydroxide (NaOH) for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

3-(3-Methoxypyridin-2-yl)butan-2-ol has several scientific research applications, including:

Organic Synthesis: It serves as a building block for the synthesis of complex organic molecules.

Medicinal Chemistry: The compound is used in the preparation of drug candidates, particularly those containing hindered amine motifs.

Material Science: It is utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 3-(3-Methoxypyridin-2-yl)butan-2-ol involves its interaction with molecular targets and pathways. The compound’s hindered amine structure allows it to participate in various chemical reactions, influencing the activity of enzymes and other biological molecules . The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues in Pyridine Derivatives

Pyridine-based alcohols share a common heterocyclic core but differ in substituents and side-chain configurations. Key structural analogues include:

Compound Name	Substituents on Pyridine	Alcohol Chain Structure	Molecular Formula	CAS Number	Key Differences vs. Target Compound	Reference
3-(3-Methoxypyridin-2-yl)butan-2-ol	3-OCH₃, 2-(butan-2-ol)	Butan-2-ol at C3 position	C₁₀H₁₃NO₂*	1566411-43-5	Reference compound
2-Methoxy-5-methylpyridin-3-ol	2-OCH₃, 5-CH₃, 3-OH	No side chain; hydroxyl at C3	C₇H₉NO₂	Not provided	Smaller structure; lacks extended alcohol chain
5-Fluoro-3-(3-hydroxypropyl)pyridin-2-ol	5-F, 3-(hydroxypropyl)	3-hydroxypropyl chain	C₈H₁₀FNO₂	Not provided	Fluorine substitution; shorter hydroxyalkyl chain
3-(3-(Benzyloxy)pyridin-2-yl)prop-2-yn-1-ol	3-OBn, 2-(propargyl alcohol)	Propargyl alcohol chain	C₁₅H₁₃NO₂	Not provided	Benzyloxy group; triple bond in side chain

*Deduced formula; exact data unavailable in provided evidence.

Key Observations :

• The target compound’s methoxy group and branched butanol chain distinguish it from simpler pyridinols (e.g., 2-Methoxy-5-methylpyridin-3-ol).
• Compared to halogenated analogues (e.g., 5-Fluoro-3-(3-hydroxypropyl)pyridin-2-ol), the absence of electronegative substituents may alter its reactivity and solubility.
• The propargyl alcohol chain in 3-(3-(Benzyloxy)pyridin-2-yl)prop-2-yn-1-ol introduces alkyne functionality, enabling click chemistry applications, unlike the target compound’s saturated chain.

Functional Analogues in Aliphatic Alcohols

Aliphatic alcohols with similar hydroxyl-bearing chains but lacking pyridine moieties include:

Compound Name	Structure	Boiling Point (°C)	Density (g/cm³)	Molecular Formula	CAS Number	Key Differences vs. Target Compound	Reference
2-Methyl-3-buten-2-ol	Alkenol with branched chain	98–99	0.824	C₅H₁₀O	115-18-4	Unsaturated chain; lower molecular weight
3-Methyl-2-buten-1-ol	Alkenol with terminal OH	140	0.84	C₅H₁₀O	556-82-1	Terminal hydroxyl; higher boiling point
3-Methyl-2-phenylbutan-1-ol	Phenyl-substituted butanol	Not provided	Not provided	C₁₁H₁₆O	519183-78-9	Aromatic phenyl group; primary alcohol

Key Observations :

• Branched alkenols (e.g., 2-Methyl-3-buten-2-ol) exhibit lower boiling points due to reduced molecular weight and van der Waals interactions.

Physicochemical Properties and Bioactivity

Limited data for the target compound necessitate extrapolation from analogues:

Compound Name	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Applications	Reference
3-(3-Methoxypyridin-2-yl)butan-2-ol	~181.22*	Not available	Not available	Research chemical (inferred)
Bitertanol (C₂₀H₂₃N₃O₂)	337.42	Not provided	Not provided	Agrochemical (fungicide)
4-(4'-Methyl-[2,2'-bipyridin]-4-yl)butan-2-ol	242.32	Not available	Not available	Specialty chemical

*Calculated from deduced formula.

Bioactivity Insights :

• Safety Data : Analogues like 4-(4'-Methyl-[2,2'-bipyridin]-4-yl)butan-2-ol require precautions (e.g., medical consultation upon exposure), hinting at similar handling needs for the target compound .